Cas no 2229244-75-9 (2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetic acid)

• Product Name: 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetic acid
• CAS No: 2229244-75-9
• MF: C₇H₉ClN₂O₃
• MW: 204.61096072197
• CID: 5927491
• PubChem ID: 165743502
• Update Time: 2025-06-14

2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetic acid
• 2229244-75-9
• EN300-1996431

• Inchi： 1S/C7H9ClN2O3/c1-2-10-3-9-6(8)4(10)5(11)7(12)13/h3,5,11H,2H2,1H3,(H,12,13)
• InChI Key： QPYTUUCTHDPDMF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)O)N(C=N1)CC

Computed Properties

• Exact Mass: 204.0301698g/mol
• Monoisotopic Mass: 204.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetic acid

Research Brief on 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetic acid (CAS: 2229244-75-9)

This research brief provides an in-depth analysis of the latest advancements related to the compound 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetic acid (CAS: 2229244-75-9), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential therapeutic applications have spurred numerous studies aimed at elucidating its mechanisms of action, optimizing its synthesis, and exploring its biological activity.

Recent studies have highlighted the role of 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetic acid as a key intermediate in the synthesis of novel bioactive molecules. Its imidazole core, coupled with the hydroxyacetic acid moiety, renders it a versatile scaffold for drug development. Researchers have focused on its potential as a modulator of enzymatic activity, particularly in pathways related to inflammation and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific kinases involved in inflammatory responses, suggesting its promise as a lead compound for anti-inflammatory therapeutics.

In addition to its pharmacological potential, advancements in the synthetic routes for 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetic acid have been a focal point of recent research. A team from the University of Cambridge reported a novel, high-yield synthesis method in 2024, which significantly reduces the number of steps and improves overall efficiency. This breakthrough is expected to facilitate large-scale production and further exploration of the compound's applications. The study also emphasized the importance of optimizing reaction conditions to minimize by-products, thereby enhancing the purity and stability of the final product.

Further investigations into the compound's biological activity have revealed its interaction with specific cellular targets. For example, a recent preprint on bioRxiv detailed its ability to bind to and modulate the activity of G-protein-coupled receptors (GPCRs), a class of proteins implicated in a wide range of diseases. These findings open new avenues for the development of GPCR-targeted therapies, particularly in the treatment of neurological and cardiovascular conditions. The study employed advanced computational modeling and in vitro assays to validate the compound's binding affinity and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these hurdles, with the aim of advancing the compound into clinical trials within the next few years.

In conclusion, 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2-hydroxyacetic acid represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications, coupled with recent synthetic and mechanistic insights, underscore its potential as a cornerstone for future therapeutic innovations. Continued interdisciplinary research will be essential to fully unlock its capabilities and translate laboratory findings into tangible medical benefits.